Cas no 728040-49-1 (3-Furanethanamine, tetrahydro-, (3R)-)

• Product Name: 3-Furanethanamine, tetrahydro-, (3R)-
• CAS No: 728040-49-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD32688047
• CID: 4160192
• PubChem ID: 52092847
• Update Time: 2025-05-25

3-Furanethanamine, tetrahydro-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanethanamine, tetrahydro-, (3R)-
• (R)-2-(tetrahydrofuran-3-yl)ethan-1-amine
• AT28860
• (3R)-2-(TETRAHYDROFURAN-3-YL)ETHAN-1-AMINE
• 728040-49-1

• MDL： MFCD32688047
• Inchi： 1S/C6H13NO/c7-3-1-6-2-4-8-5-6/h6H,1-5,7H2/t6-/m1/s1
• InChI Key： CNWVPUYTZPMEDA-ZCFIWIBFSA-N
• SMILES： O1CC[C@@H](CCN)C1

Computed Properties

• Exact Mass: 115.099714038Da
• Monoisotopic Mass: 115.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-Furanethanamine, tetrahydro-, (3R)-

Research Brief on 3-Furanethanamine, tetrahydro-, (3R)- (CAS: 728040-49-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Furanethanamine, tetrahydro-, (3R)- (CAS: 728040-49-1) is a chiral amine derivative with a tetrahydrofuran scaffold, which has garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and its role in modulating biological targets. Recent studies have explored its synthetic utility, pharmacological properties, and applications in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief consolidates the latest findings on this compound, highlighting its mechanistic insights, synthetic routes, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (3R)-3-Furanethanamine as a key intermediate in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The research team employed asymmetric catalysis to achieve high enantiomeric purity (ee > 99%) of the compound, which was subsequently functionalized to yield potent GABA_A receptor agonists with improved blood-brain barrier permeability. Molecular docking simulations revealed that the tetrahydrofuran ring system contributes to optimal binding interactions with the receptor's allosteric site, suggesting its structural advantage over conventional aryl-based scaffolds.

In parallel, a 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported the compound's role as a precursor for the development of selective monoamine oxidase B (MAO-B) inhibitors. The study highlighted that the (3R)-configuration of 3-Furanethanamine, tetrahydro- conferred 15-fold higher selectivity for MAO-B over MAO-A compared to its (3S)-enantiomer, as validated by enzyme kinetics and X-ray crystallography. This stereospecificity was attributed to differential hydrogen-bonding patterns in the enzyme's active site, providing a template for designing next-generation anti-Parkinsonian agents.

Advances in synthetic methodology have also been achieved, with a recent ACS Catalysis paper (2024) describing a biocatalytic route to 3-Furanethanamine, tetrahydro-, (3R)- using engineered imine reductases. This green chemistry approach achieved quantitative conversion of furfural-derived substrates under mild conditions, addressing previous challenges in the compound's industrial-scale production. Life cycle assessment data indicated a 62% reduction in environmental impact compared to traditional metal-catalyzed hydrogenation methods.

Emerging applications in radiopharmaceuticals have been explored in a 2023 Nuclear Medicine and Biology study, where ¹⁸F-labeled derivatives of (3R)-3-Furanethanamine showed promising results as positron emission tomography (PET) tracers for imaging serotonin receptors in vivo. The radioligands exhibited high target-to-background ratios in primate models, with metabolic stability attributed to the tetrahydrofuran ring's resistance to oxidative degradation.

Ongoing clinical investigations (Phase I/II) by several pharmaceutical companies are evaluating (3R)-3-Furanethanamine derivatives for neuropathic pain and migraine prophylaxis, with preliminary data showing favorable safety profiles and CNS bioavailability. Patent analyses reveal a growing intellectual property landscape, with 14 new applications filed in 2023-2024 covering crystalline forms, prodrug formulations, and combination therapies.

In conclusion, 3-Furanethanamine, tetrahydro-, (3R)- (728040-49-1) represents a multifunctional chiral synthon with expanding utility in drug development. Its unique stereochemical and physicochemical properties continue to inspire innovative applications across therapeutic areas, while advances in sustainable synthesis promise to enhance its accessibility for research and development. Future directions may include exploration of its potential in targeted protein degradation and as a scaffold for bifunctional small molecules.